Cas no 2064122-56-9 (2-(2-BROMO-4-CHLOROPHENYL)-5-(DIFLUOROMETHYL)-1,3,4-OXADIAZOLE)

• Product Name: 2-(2-BROMO-4-CHLOROPHENYL)-5-(DIFLUOROMETHYL)-1,3,4-OXADIAZOLE
• CAS No: 2064122-56-9
• MF: C₉H₄BrClF₂N₂O
• MW: 309.494667053223
• CID: 5737473
• PubChem ID: 135205726
• Update Time: 2023-11-10

2-(2-BROMO-4-CHLOROPHENYL)-5-(DIFLUOROMETHYL)-1,3,4-OXADIAZOLE Chemical and Physical Properties

Names and Identifiers

• QDGKVPROXCBIIM-UHFFFAOYSA-N
• 2064122-56-9
• SCHEMBL20360260
• 2-(2-BROMO-4-CHLOROPHENYL)-5-(DIFLUOROMETHYL)-1,3,4-OXADIAZOLE
• 1,3,4-Oxadiazole, 2-(2-bromo-4-chlorophenyl)-5-(difluoromethyl)-

• Inchi： 1S/C9H4BrClF2N2O/c10-6-3-4(11)1-2-5(6)8-14-15-9(16-8)7(12)13/h1-3,7H
• InChI Key： QDGKVPROXCBIIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=NN=C(C(F)F)O1)Cl

Computed Properties

• Exact Mass: 307.91636g/mol
• Monoisotopic Mass: 307.91636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.718±0.06 g/cm3(Predicted)
• Boiling Point: 351.1±52.0 °C(Predicted)
• pka: -7.34±0.50(Predicted)